Cas no 1203298-93-4 (6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one
• CAS No: 1203298-93-4
• MF: C₂₁H₂₁FN₂O₃
• MW: 368.401448965073
• CID: 6388182
• PubChem ID: 45502973
• Update Time: 2025-05-22

6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one
• 6-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethoxy]-2,3-dihydroinden-1-one
• F5658-0158
• 6-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethoxy)-2,3-dihydro-1H-inden-1-one
• 6-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one
• VU0518652-1
• SR-01000924236
• AKOS024516724
• 1203298-93-4
• SR-01000924236-1

• Inchi： 1S/C21H21FN2O3/c22-16-3-5-17(6-4-16)23-9-11-24(12-10-23)21(26)14-27-18-7-1-15-2-8-20(25)19(15)13-18/h1,3-7,13H,2,8-12,14H2
• InChI Key： WIAXPROMTBWELN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(OCC(N3CCN(C4=CC=C(F)C=C4)CC3)=O)=C2)CC1

Computed Properties

• Exact Mass: 368.15362070g/mol
• Monoisotopic Mass: 368.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one (CAS No. 1203298-93-4)

The compound 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one (CAS No. 1203298-93-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique piperazine and indenone moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a selective receptor modulator, given its ability to interact with specific biological targets. The presence of a fluorophenyl group further enhances its binding affinity, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for neurological and metabolic disorders. 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one aligns with this trend, as its structure suggests potential applications in central nervous system (CNS) disorders. For instance, its piperazine core is a common feature in drugs targeting serotonin and dopamine receptors, which are critical in conditions like depression and Parkinson's disease. This connection has led to increased searches for "piperazine-based CNS drugs" and "fluorophenyl derivatives in neurology," reflecting growing public and scientific interest.

The synthesis and optimization of 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one involve advanced organic chemistry techniques, including microwave-assisted synthesis and catalyzed coupling reactions. These methods are frequently discussed in academic forums and search queries, as they offer efficient pathways to high-yield, pure compounds. The compound's CAS No. 1203298-93-4 is often used as a reference in patent literature and research papers, highlighting its importance in intellectual property related to pharmaceutical innovations.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that its indenone scaffold may exhibit anti-proliferative properties, a topic frequently searched by oncologists and researchers. Keywords like "indenone derivatives in oncology" and "fluorophenyl piperazine anti-cancer agents" have seen a rise in search engine queries, indicating a strong overlap between this compound and cutting-edge medical research. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a pharmacokinetic perspective, 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one exhibits favorable lipophilicity and metabolic stability, which are critical for oral bioavailability. These properties are often highlighted in discussions about drug-like molecules and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly scrutinized for their potential to meet individualized therapeutic needs.

In conclusion, 6-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethoxy}-2,3-dihydro-1H-inden-1-one (CAS No. 1203298-93-4) represents a fascinating intersection of medicinal chemistry, drug discovery, and therapeutic innovation. Its multifaceted applications, from CNS disorders to oncology, make it a compound worth watching in the coming years. As research progresses, it is likely to remain a hot topic in both academic circles and search engine trends, particularly for those interested in next-generation pharmaceuticals.